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Compound of Interest

4-(Trifluoromethoxy)phenylboronic
Compound Name: o
aci

Cat. No.: B156996

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trifluoromethoxy)phenylboronic acid (CAS No. 139301-27-2) is a versatile organoboron
compound widely utilized as a key building block in organic synthesis. Its applications are
prominent in the development of pharmaceuticals, agrochemicals, and advanced materials.[1]
Given its integral role in research and development, a thorough understanding of its safety
profile is paramount for ensuring safe handling and experimental conduct. This guide provides
a comprehensive overview of the available safety data, including physical and chemical
properties, toxicological information, and general experimental protocols for safety assessment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-
(Trifluoromethoxy)phenylboronic acid is presented in Table 1. This data is essential for
understanding the compound's behavior under various experimental conditions.

Table 1: Physical and Chemical Properties of 4-(Trifluoromethoxy)phenylboronic acid
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Property Value Reference(s)

CAS Number 139301-27-2

Molecular Formula C7HeBF30s3

Molecular Weight 205.93 g/mol

Appearance White to off-white 1]
powder/crystal

Melting Point 123-127 °C

Solubility Soluble in methanol.

Purity >95%

Toxicological Information and Hazard Classification

The toxicological profile of 4-(Trifluoromethoxy)phenylboronic acid is not extensively
detailed in publicly available literature. However, based on Safety Data Sheets (SDS), a
consistent GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
classification has been established.

GHS Hazard Classification

Table 2: GHS Hazard Classification for 4-(Trifluoromethoxy)phenylboronic acid
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Hazard . .
Hazard Class Signal Word Pictogram Reference(s)
Statement
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Skin Irritation H315: Causes ) .
o Warning (Exclamation [2]
(Category 2) skin irritation
Mark)
o H319: Causes GHSO07
Eye Irritation ) ) )
serious eye Warning (Exclamation
(Category 2A) o
irritation Mark)
Specific target
organ toxicity —
. H335: May GHSO07
single exposure ] ) ]
cause respiratory  Warning (Exclamation [3]
(Category 3), o
} irritation Mark)
Respiratory
system
o _ GHSO07
Acute Toxicity, H302: Harmful if ) )
Warning (Exclamation [3]
Oral (Category 4) swallowed
Mark)
Acute Toxicity, ) GHSO07
) H332: Harmful if ) )
Inhalation ] Warning (Exclamation [3]
inhaled
(Category 4) Mark)

Summary of Toxicological Data

Quantitative toxicological data such as LD50 (median lethal dose) for 4-
(Trifluoromethoxy)phenylboronic acid are not readily available in the reviewed literature.
Most safety data sheets indicate "No data available" for acute and chronic toxicity endpoints.
However, some arylboronic acids have been found to be weakly mutagenic in microbial assays,
suggesting that they could be considered potential genotoxic impurities.[4] Further in vivo
studies on a variety of arylboronic compounds have shown no mutagenic effects, indicating that
the in vitro results may not be directly translatable.[5]

Biological Activity and Potential Signhaling Pathways
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While specific toxicological signaling pathways for 4-(Trifluoromethoxy)phenylboronic acid
are not elucidated, its role as a reactant in the synthesis of biologically active molecules
provides some insight into its potential interactions. It is a reactant in the synthesis of lactate
dehydrogenase inhibitors, which are explored for their anti-cancer properties, and in the
creation of PAI-1 inhibitors and antituberculosis drug analogs. Additionally, this compound has
been reported to inhibit autoinducer-2 (Al-2) quorum sensing in Vibrio harveyi, suggesting a
potential for antibacterial activity.

It is important to note that these applications are related to its use as a synthetic building block
and do not directly describe its own toxicological mechanism of action. The irritant effects are
likely due to its acidic nature and reactivity.

Experimental Protocols for Safety Assessment

Standardized protocols are employed to assess the safety of chemical compounds. While
specific experimental reports for 4-(Trifluoromethoxy)phenylboronic acid are not available,
this section outlines the general methodologies for key irritation studies.

Skin Irritation Testing

In vivo skin irritation is traditionally assessed using the Draize test on albino rabbits.[6] A
defined amount of the test substance is applied to a shaved patch of skin and observed for
signs of erythema (redness) and edema (swelling) over a period of time.[6]

Increasingly, in vitro methods using reconstructed human epidermis (RhE) models are used to
replace or reduce animal testing.[7] These models mimic the structure and function of the
human epidermis. The test substance is applied topically to the tissue, and cell viability is
measured to determine the irritation potential.

Eye Irritation Testing

The historical standard for eye irritation testing is the Draize eye test, where the substance is
instilled into one eye of an albino rabbit.[6] The eyes are then examined for effects on the
cornea, iris, and conjunctiva.[6]

Due to ethical concerns, in vitro and ex vivo alternatives are now preferred. These include the
Bovine Corneal Opacity and Permeability (BCOP) assay and the Isolated Chicken Eye (ICE)
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test, which use tissues from abattoirs.[7] Reconstructed human corneal epithelium (RhCE)

models are also utilized to predict eye irritation potential.[7]
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A generalized workflow for the safety assessment of a chemical substance.

Handling and Storage Recommendations

Given the identified hazards, appropriate personal protective equipment (PPE) should be used
when handling 4-(Trifluoromethoxy)phenylboronic acid. This includes chemical-resistant
gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated area or
under a fume hood to avoid inhalation of dust. Store the compound in a tightly sealed container

in a cool, dry place.
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Logical Relationship of Hazard Data to Safe
Handling

The GHS classification directly informs the necessary safety precautions for handling 4-
(Trifluoromethoxy)phenylboronic acid. The following diagram illustrates the logical flow from
hazard identification to the implementation of control measures.
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Logic diagram for deriving control measures from hazard information.

Conclusion

4-(Trifluoromethoxy)phenylboronic acid is a valuable reagent in chemical synthesis. While
comprehensive toxicological data is lacking, the available information consistently identifies it
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as a skin, eye, and respiratory irritant, and as harmful if swallowed or inhaled. Adherence to
standard laboratory safety protocols, including the use of appropriate personal protective
equipment and engineering controls, is essential to mitigate the risks associated with its
handling. Further research into the specific toxicological profile and biological mechanisms of
this compound would be beneficial for a more complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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